Cas no 2034254-64-1 (2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one)

• Product Name: 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2034254-64-1
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 5347868
• Update Time: 2025-05-22

2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-cyclohexyl-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

• Inchi： 1S/C17H25N3O3/c1-22-15-10-18-11-16(19-15)23-14-7-8-20(12-14)17(21)9-13-5-3-2-4-6-13/h10-11,13-14H,2-9,12H2,1H3
• InChI Key： YDJJBKHIKFTCTI-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(N=1)OC)C1CCN(C(CC2CCCCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one

Compound 2034254-64-1: A Comprehensive Overview

The compound with CAS No. 2034254-64-1, also known as 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

2-cyclohexyl is a key structural component of this molecule, contributing to its stability and bioavailability. The cyclohexyl group is known for its ability to enhance the lipophilicity of compounds, making them more suitable for crossing biological membranes. This property is particularly advantageous in drug delivery systems, where efficient absorption and distribution are critical. Recent research has demonstrated that cyclohexyl-containing compounds exhibit enhanced pharmacokinetic profiles, which could be leveraged in the design of next-generation medications.

The pyrrolidin ring in the molecule plays a pivotal role in its functionality. Pyrrolidine derivatives are widely used in organic synthesis due to their versatility and ability to form stable bonds with other functional groups. In this compound, the pyrrolidine ring is substituted with a 6-methoxypyrazin group, which introduces additional electronic and steric effects. The methoxy group attached to the pyrazine ring enhances the molecule's solubility in polar solvents, making it more amenable to experimental studies.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound with greater accuracy. Using molecular docking simulations, scientists have identified potential binding sites on target proteins, such as kinase enzymes and G-protein coupled receptors (GPCRs). These findings suggest that 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one could serve as a lead compound for developing inhibitors against these targets.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in self-assembled monolayers (SAMs) and other nanomaterials. Researchers have explored its potential as a building block for constructing supramolecular architectures, which could find applications in sensors, catalysts, and drug delivery systems.

The synthesis of 2-cyclohexyl-1-{3-[(6-methoxypyrazin-2-yl)oxy]pyrrolidin-1-y}ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclohexane ring through Friedel-Crafts alkylation and the subsequent introduction of the pyrazine moiety via nucleophilic aromatic substitution. Recent optimizations have improved the yield and purity of the compound, making it more accessible for large-scale production.

Despite its potential, further research is needed to fully understand the properties and applications of this compound. Ongoing studies are focusing on its toxicity profile, metabolic pathways, and interactions with biological systems. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new opportunities for this intriguing molecule.